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Compound of Interest

Compound Name: N-(4-Carboxyphenyl)phthalimide

Cat. No.: B1266732 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with N-(4-
Carboxyphenyl)phthalimide. Adherence to these procedures is essential for ensuring

personal safety and maintaining a secure laboratory environment.

N-(4-Carboxyphenyl)phthalimide is a chemical compound that requires careful handling due

to its potential health hazards. It is classified as a skin sensitizer (Category 1), which may

cause an allergic skin reaction. It is also known to cause skin irritation (Category 2) and serious

eye irritation (Category 2), and may lead to respiratory irritation.[1][2][3][4] Therefore,

implementing stringent safety protocols is paramount.

Essential Personal Protective Equipment (PPE)
The primary line of defense when handling N-(4-Carboxyphenyl)phthalimide is the consistent

and correct use of Personal Protective Equipment. Engineering controls, such as fume hoods,

should always be used as the primary method to reduce exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[3]

Protects against dust particles

and potential splashes,

preventing serious eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact, which

can cause irritation and allergic

reactions.[1]

Body Protection
A laboratory coat or chemical-

resistant apron.

Protects against spills and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) for powdered

forms.[3]

Prevents inhalation of dust

particles that can cause

respiratory tract irritation.[3][4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-(4-Carboxyphenyl)phthalimide minimizes the risk of

exposure and contamination. The following workflow outlines the key steps for safe

management of this compound within a laboratory setting.
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Workflow for Handling N-(4-Carboxyphenyl)phthalimide

Receiving and Unpacking

Secure Storage

Verify Integrity

Preparation and Weighing
(in Fume Hood)

Transport Safely

Experimental Use

Use Appropriate PPE

Decontamination of Workspace and Equipment

Post-Experiment

Waste Segregation and Collection

Dispose of Experimental Waste

Collect Contaminated Materials

Disposal

Follow Institutional Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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